Cas no 957779-08-7 (3-(2-Formyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 3-(2-Formyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 957779-08-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 2105576
• Update Time: 2023-08-03

3-(2-Formyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formyl-1H-imidazol-1-yl)propanoic acid
• 3-(2-Formyl-1H-imidazol-1-yl)propanoic acid

• Inchi： 1S/C7H8N2O3/c10-5-6-8-2-4-9(6)3-1-7(11)12/h2,4-5H,1,3H2,(H,11,12)
• InChI Key： PONOMZZGMGKBJT-UHFFFAOYSA-N
• SMILES： OC(CCN1C=CN=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 72.2